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Compound of Interest

Compound Name: S-(4-Hydroxybenzyl)glutathione

Cat. No.: B3027505 Get Quote

For researchers and scientists engaged in drug development and metabolic research, the

responsible management and disposal of laboratory chemicals is paramount to ensuring a safe

and compliant work environment. This guide provides essential, step-by-step procedures for

the proper disposal of S-(4-Hydroxybenzyl)glutathione, a glutathione derivative utilized in the

study of glutamate receptors.[1][2] Adherence to these protocols is critical for maintaining

laboratory safety, complying with regulations, and fostering a culture of trust in chemical

handling practices.

While a specific Safety Data Sheet (SDS) for S-(4-Hydroxybenzyl)glutathione is not readily

available, information from the SDS for the closely related and structurally similar parent

compound, glutathione, indicates that it is not classified as a hazardous substance or mixture.

[3] Nevertheless, standard laboratory safety protocols should be rigorously followed to mitigate

any potential risks.

Immediate Safety and Handling Considerations
Before proceeding with disposal, ensure that appropriate personal protective equipment (PPE)

is worn. This includes:

Gloves: Chemical-resistant gloves suitable for laboratory use.

Eye Protection: Safety glasses or goggles to prevent splashes.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3027505?utm_src=pdf-interest
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.medchemexpress.com/s-4-hydroxybenzyl-glutathione.html
https://www.targetmol.com/compound/s-%284-hydroxybenzyl%29glutathione
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_S_Benzylglutathione_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
While specific quantitative disposal limits are not defined for this non-hazardous substance, the

following table summarizes its key chemical identifiers.

Identifier Value

CAS Number 129636-38-0

Molecular Formula C₁₇H₂₃N₃O₇S

Purity 99.92%

Source: MedchemExpress.com[1]

Step-by-Step Disposal Protocol
The disposal procedure for S-(4-Hydroxybenzyl)glutathione is contingent on the quantity of

waste and whether it has been mixed with other hazardous materials.

1. Waste Characterization:

Verify that the waste stream consists solely of S-(4-Hydroxybenzyl)glutathione and non-

hazardous solvents (e.g., water, ethanol).

If the compound has been mixed with hazardous materials, it must be treated as hazardous

waste and disposed of according to your institution's specific protocols for that waste

category.

2. Small Quantities and Empty Containers:

For residual amounts, such as those in emptied containers, triple-rinse the container with a

suitable solvent like water.[3]

The resulting rinsate can typically be disposed of down the drain with a copious amount of

water, provided this is permitted by local wastewater regulations.[3] Always consult your

institution's guidelines first.
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After triple-rinsing, deface or remove the original labels from the container to prevent

accidental misuse.[3]

The clean, empty container can then generally be disposed of in the regular trash or

recycling, in line with your institution's policies.[3]

3. Bulk Quantities:

For larger quantities of unused or waste S-(4-Hydroxybenzyl)glutathione, the best practice

is to contact your institution's Environmental Health and Safety (EHS) department.[3]

The EHS department can provide specific guidance tailored to local and state regulations,

ensuring full compliance.[3] While not classified as hazardous by OSHA, some institutions

may have specific protocols for the disposal of any chemical waste.[3]

4. General Waste Handling:

Do not mix S-(4-Hydroxybenzyl)glutathione waste with other chemical waste streams

unless explicitly permitted by your EHS department.

Waste material must be disposed of in accordance with all applicable national and local

regulations.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of S-(4-
Hydroxybenzyl)glutathione.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_S_Benzylglutathione_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_S_Benzylglutathione_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_S_Benzylglutathione_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_S_Benzylglutathione_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_S_Benzylglutathione_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.merckmillipore.com/Web-CL-Site/es_ES/-/CLP/ShowDocument-File?ProductSKU=EMD_BIO-3542&DocumentType=MSD&DocumentId=D44941_SDS_MY_EN.PDF&DocumentUID=50056801&Language=EN&Country=MY&Origin=null
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: S-(4-Hydroxybenzyl)glutathione Waste

Is the waste mixed with
hazardous materials?

Is it a small quantity
(e.g., container residue)?

No

Dispose of as
Hazardous Waste

Yes

Contact Environmental
Health & Safety (EHS)

No (Bulk Quantity)

Triple-rinse container
with a suitable solvent

Yes

End

Dispose of rinsate down the drain
with plenty of water

(if permitted)

Deface label and dispose of
empty container in

regular trash/recycling

Click to download full resolution via product page

Caption: Disposal decision workflow for S-(4-Hydroxybenzyl)glutathione.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of S-(4-Hydroxybenzyl)glutathione, contributing to a secure research environment.

Always prioritize your institution's specific guidelines and consult your EHS department when in

doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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